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Compound of Interest

Compound Name: Terpin

Cat. No.: B149876 Get Quote

This guide provides essential safety, handling, and disposal information for laboratory

professionals working with Terpin (also known as Terpin Hydrate). The following procedures

are designed to ensure a safe laboratory environment and proper logistical management of this

chemical.

Quantitative Data Summary
For quick reference, the key physical, chemical, and safety data for Terpin Monohydrate are

summarized in the table below. Note that specific occupational exposure limits have not been

established by major regulatory agencies.[1][2][3][4][5]
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Property Value Source(s)

Chemical Formula C₁₀H₂₀O₂·H₂O [6][7]

Molecular Weight 190.28 g/mol [4][6]

Appearance
Colorless crystals or white

powder
[1][8][9]

Melting Point 116–120 °C (240.8–248 °F) [1][4][6][10]

Solubility in Water
Slightly soluble (3.42 g/L at 25

°C)
[8][9][10]

Other Solubilities Soluble in alcohol and ether [8][9]

OSHA PEL No data available [2]

NIOSH REL No data available [2]

ACGIH TLV No data available [2]

Operational and Safety Protocols
Adherence to the following step-by-step protocols is critical for the safe handling and disposal

of Terpin in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling, but the following PPE is

generally required:[2][4][5]

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles

that conform to government standards such as EU EN166 or OSHA 29 CFR 1910.133.[2][5]

Hand Protection: Use chemically compatible gloves (e.g., nitrile) inspected for integrity

before use. Gloves should cover the cuffs of the lab coat to prevent skin exposure.[5]

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of dust

generation or splashing, consider impervious or flame-resistant clothing.[4][5]
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Respiratory Protection: For procedures that generate dust (e.g., weighing, grinding, or

transfer of powder), use a NIOSH-approved respirator (such as an N95 dust mask) within a

comprehensive respiratory protection program.[3]

Engineering Controls
Proper facility controls are the first line of defense in minimizing exposure:

Ventilation: Always handle Terpin in a well-ventilated area. For procedures that may

generate dust or aerosols, a local exhaust ventilation system, such as a chemical fume

hood, is strongly recommended to control contaminants at their source.[1][3][4]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

have been recently tested.[4]

Safe Handling and Storage Plan
Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Store Terpin in a tightly sealed container as defined in the USP-NF.[1]

Keep the container in a cool, dry, and well-ventilated area, away from direct sunlight.[5]

Store away from incompatible materials, particularly strong oxidizing agents and strong

mineral acids.[1][3]

Handling and Use:

Minimize the generation of dust.

Avoid direct contact with skin and eyes and inhalation of the powder.[4]

Weigh the chemical in a ventilated enclosure or fume hood if possible.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
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Spill and Disposal Procedures
Accidental Release Measures:

Evacuate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear all required PPE, including respiratory protection.

Contain: Prevent the spill from entering drains or waterways.[5]

Clean-up: Carefully sweep up the solid material, avoiding dust generation. Absorb any

solutions with an inert, non-combustible material (e.g., diatomite, universal binders).[4]

Collect: Place the spilled material and cleanup supplies into a suitable, labeled container for

chemical waste disposal.[5]

Decontaminate: Clean the spill surface thoroughly. Some sources recommend scrubbing

with alcohol.[4]

Waste Disposal:

Dispose of Terpin waste and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[4]

Do not dispose of Terpin down the drain or in regular trash. Empty containers may retain

product residue and should be treated as hazardous waste.

First Aid Measures
In case of exposure, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water. Get medical attention if irritation develops.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.

Experimental Protocol Example: Preparation of a
Terpin Hydrate Solution
This protocol details the steps for preparing a standard laboratory solution of Terpin Hydrate, a

common procedure in pharmaceutical and research settings.

Objective: To prepare a 1.7 mg/mL solution of Terpin Hydrate in a chloroform/alcohol mixture

for analytical testing.

Materials:

Terpin Hydrate, crystalline powder

USP-grade Alcohol (Ethanol)

Chloroform

100 mL volumetric flask

Analytical balance

Spatula and weighing paper

Pipettes

Methodology:

Prepare Workspace: Ensure all work is performed in a chemical fume hood. Assemble all

necessary PPE and equipment.

Weigh Terpin Hydrate: Using an analytical balance, accurately weigh approximately 170 mg

of Terpin Hydrate onto weighing paper.
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Record Weight: Document the exact weight of the Terpin Hydrate.

Transfer: Carefully transfer the weighed powder into a 100 mL volumetric flask.

Initial Dissolution: Add 5 mL of alcohol to the volumetric flask. Swirl the flask gently to

dissolve the Terpin Hydrate.

Dilute to Volume: Once the solid is fully dissolved, dilute the solution with chloroform to the

100 mL mark on the volumetric flask.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Clearly label the flask with the contents ("Terpin Hydrate Solution, 1.7

mg/mL"), the date of preparation, and your initials. Store as per the guidelines in Section 3.

Visualized Workflow for Safe Handling of Terpin
The following diagram illustrates the logical workflow for handling Terpin in a laboratory

environment, from initial preparation to final disposal.

Preparation Phase Handling Phase Post-Handling & Disposal Phase

1. Conduct Risk
Assessment

2. Don Required PPE
(Goggles, Gloves, Coat)

3. Prepare Engineering Controls
(Fume Hood, Eyewash)

4. Weigh Terpin
(in ventilated enclosure)

5. Dissolve/Use in
Experiment

6. Store Securely
(Cool, Dry, Sealed)

7. Decontaminate
Work Area

8. Doff PPE
Correctly

9. Dispose of Waste
(per regulations)

10. Wash Hands
Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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